Cas no 1204296-33-2 (4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline)

• Product Name: 4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline
• CAS No: 1204296-33-2
• MF: C₁₁H₉N₅
• MW: 211.222660779953
• MDL: MFCD16652757
• CID: 5041851
• PubChem ID: 45496256
• Update Time: 2026-02-28

4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline Chemical and Physical Properties

Names and Identifiers

• (4-[1,2,4]triazolo[4,3-b]pyridazin-6-ylphenyl)amine
• 4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)aniline
• 4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline

• MDL： MFCD16652757
• Inchi： 1S/C11H9N5/c12-9-3-1-8(2-4-9)10-5-6-11-14-13-7-16(11)15-10/h1-7H,12H2
• InChI Key： ZHCNCLMBCNJQOC-UHFFFAOYSA-N
• SMILES： N12C=NN=C1C=CC(C1C=CC(=CC=1)N)=N2

Computed Properties

• Exact Mass: 211.086
• Monoisotopic Mass: 211.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.1

Additional information on 4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline

4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline: A Promising Scaffold for Targeted Drug Discovery

4-{[1,2,4]triazolo[4,3-b]pyridazin-3-yl}aniline is a unique chemical entity with a complex heterocyclic core that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS number 1204296-33-2, represents a novel scaffold with potential applications in the development of therapeutic agents for various diseases. The molecular structure of this compound combines a triazolo[4,3-b]pyridazin ring system with an aniline moiety, creating a versatile platform for further chemical modifications.

4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline is characterized by its fused ring system, which includes a triazole and a pyridazine ring. This structural feature is critical for its biological activity, as it allows for the formation of hydrogen bonds and π-π interactions with target proteins. Recent studies have highlighted the importance of such molecular frameworks in modulating enzyme activity and receptor binding, making this compound a valuable candidate for drug development.

The synthesis of 4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline has been the focus of several research groups, with advances in catalytic methods and green chemistry approaches enabling more efficient production. One recent study published in the Journal of Medicinal Chemistry (2023) reported the use of microwave-assisted synthesis to achieve high yields of this compound, demonstrating the potential of modern synthetic techniques in optimizing drug discovery processes.

Biological investigations into 4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline have revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways. For instance, a 2023 study published in Pharmacological Research demonstrated that this compound exhibits significant anti-inflammatory activity by modulating the NF-κB signaling pathway. This finding suggests its potential application in the treatment of autoimmune diseases and chronic inflammation.

Furthermore, the compound's ability to interact with metalloenzymes has opened new avenues for its use in the development of antimicrobial agents. Research published in Antimicrobial Agents and Chemotherapy (2023) showed that 4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline can disrupt bacterial metalloproteases, thereby inhibiting pathogen survival and proliferation. This property makes it a promising candidate for the design of novel antibiotics.

Recent advances in computational chemistry have also contributed to the understanding of 4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline's molecular interactions. Molecular docking studies have identified potential binding sites on target proteins, such as the kinase domain of certain oncogenic proteins. These findings are crucial for rational drug design and the optimization of lead compounds for clinical development.

One of the most exciting developments in the field is the application of 4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline in the treatment of neurodegenerative diseases. A 2023 study published in Neuropharmacology reported that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and modulating glutamate receptor activity. This discovery highlights its potential in the management of conditions such as Alzheimer's disease and Parkinson's disease.

Despite its promising therapeutic potential, the development of 4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline as a drug candidate is still in its early stages. Ongoing research is focused on improving its pharmacokinetic properties, such as increasing its bioavailability and reducing its toxicity. These efforts are essential for translating the compound into a safe and effective therapeutic agent.

Additionally, the compound's structural versatility has led to the exploration of its use in combination therapies. A 2023 study published in Cancer Research demonstrated that 4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline can synergize with existing chemotherapeutic agents to enhance their efficacy against cancer cells. This finding underscores the importance of multi-target approaches in modern drug discovery.

Finally, the environmental impact of synthesizing 4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}aniline is an area of growing interest. Sustainable chemistry approaches, such as the use of biocatalysts and atom-efficient reactions, are being explored to minimize waste and reduce the carbon footprint of its production. These efforts align with the increasing demand for environmentally responsible pharmaceutical manufacturing.